Cas no 6186-89-6 (1-Ethyl 3-methyl Ester Propanedioic Acid)

1-Ethyl 3-methyl ester propanedioic acid is a diester derivative of propanedioic acid (malonic acid), characterized by its ethyl and methyl ester functional groups. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Its ester groups enhance reactivity in condensation and alkylation reactions, making it valuable for constructing complex molecular frameworks. The product offers high purity and stability under standard storage conditions, ensuring consistent performance in synthetic applications. Its structural versatility allows for tailored modifications, facilitating its use in fine chemical manufacturing and research-oriented processes. Proper handling should adhere to standard laboratory safety protocols.

1-Ethyl 3-methyl Ester Propanedioic Acid structure

6186-89-6 structure

Product Name:1-Ethyl 3-methyl Ester Propanedioic Acid

CAS No:6186-89-6

MF:C₆H₁₀O₄

MW:146.141202449799

MDL:MFCD00785938

CID:524812

PubChem ID:278506

Update Time:2025-06-08

1-Ethyl 3-methyl Ester Propanedioic Acid Chemical and Physical Properties

Names and Identifiers

- Propanedioic acid,1-ethyl 3-methyl ester
- 3-O-ethyl 1-O-methyl propanedioate
- 1-Ethyl 3-methyl malonate
- AC1L5O7A
- AC1Q5ZRP
- AR-1C2854
- CTK5B3925
- ethyl 3-methoxy-3-oxopropanoate
- ethyl acetoacetate
- ethylmethylmalonate
- Malonic acid ethyl ester methyl ester
- Malonsaeure-aethylester-methylester
- methyl ethyl malonate
- NSC128183
- Propanedioic acid, methyl,ethyl ester
- AS-84391
- DB-208876
- propanedioic acid methyl ester ethyl ester
- EN300-1127922
- 6186-89-6
- DTXSID80299096
- 1-Ethyl 3-methyl malonate #
- SCHEMBL79626
- 1-ETHYL 3-METHYL PROPANEDIOATE
- E77761
- NSC-128183
- LIRDIZPKBSSVBK-UHFFFAOYSA-N
- ethyl methyl malonate
- 1-Ethyl 3-methyl Ester Propanedioic Acid
- MDL： MFCD00785938
- Inchi： 1S/C6H10O4/c1-3-10-6(8)4-5(7)9-2/h3-4H2,1-2H3
- InChI Key： LIRDIZPKBSSVBK-UHFFFAOYSA-N
- SMILES： O(C(CC(=O)OC)=O)CC

Computed Properties

Exact Mass: 146.0579
Monoisotopic Mass: 146.05790880g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 5
Complexity: 130
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 52.6Å²

Experimental Properties

PSA: 52.6
LogP: 0.11260

1-Ethyl 3-methyl Ester Propanedioic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E917050-1mg	1-Ethyl 3-methyl Ester Propanedioic Acid	6186-89-6		1mg	$190.00	2023-05-18
TRC	E917050-10mg	1-Ethyl 3-methyl Ester Propanedioic Acid	6186-89-6		10mg	$1499.00	2023-05-18
eNovation Chemicals LLC	Y1090239-100mg	Propanedioic acid,1-ethyl 3-methyl ester	6186-89-6	95%	100mg	$165	2024-06-05
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eNovation Chemicals LLC	Y1090239-1g	Propanedioic acid,1-ethyl 3-methyl ester	6186-89-6	95%	1g	$415	2024-06-05
eNovation Chemicals LLC	Y1090239-5g	Propanedioic acid,1-ethyl 3-methyl ester	6186-89-6	95%	5g	$1355	2023-09-04
Aaron	AR01HVNF-5g	Propanedioic acid,1-ethyl 3-methyl ester	6186-89-6	95%	5g	$459.00	2025-02-11
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